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Compound of Interest

Compound Name: 2'-Chloroacetoacetanilide
CAS No.: 93-70-9
Cat. No.: B1583483
Get Quote
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Technical Master File: 2'-Chloroacetoacetanilide
(AAOCA)
Executive Summary

2'-Chloroacetoacetanilide (CAS 93-70-9), often abbreviated as AAOCA or 2-Chloro-AAA, is a
critical bifunctional intermediate in organic synthesis. Structurally defined by an acetoacetyl
group attached to an ortho-chlorinated aniline ring, it serves as a foundational scaffold for two
major industrial sectors: organic pigments (specifically the Hansa Yellow series) and
pharmaceutical development (as a precursor to pyrazole-based bioactive agents).

This guide provides a rigorous analysis of its molecular architecture, synthetic pathways, and
reactivity profiles, emphasizing its role as a nucleophile in azo coupling and a dielectrophile in
heterocyclization.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]
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AAOCA exhibits the classic reactivity of

-keto amides, complicated by the steric and electronic influence of the ortho-chlorine
substituent.

ble 1: hemical Identifi ies[8]

Property Data
IUPAC Name -(2-Chlorophenyl)-3-oxobutanamide
CAS Number 93-70-9
AAQOCA, Acetoacet-o-chloroanilide, 2-Chloro-
Synonyms
AAA
Molecular Formula
Molecular Weight 211.64 g/mol
Appearance White to off-white crystalline powder
Melting Point 103 °C - 107 °C
Boiling Point ~303 °C (Predicted)
N Insoluble in water; soluble in ethanol, acetone,
Solubility . .
acetic acid, toluene
pKa ~10.87 (Amide NH), ~11 (Active Methylene C-H)

Molecular Architecture & Tautomerism

The reactivity of AAOCA is dictated by its ability to exist in equilibrium between a keto form and
an enol form. This tautomerism is crucial for its application in azo coupling reactions.

o Keto Form: Dominant in non-polar solvents; characterized by the reactive methylene bridge (

) flanked by carbonyl and amide groups.

e Enol Form: Stabilized by intramolecular hydrogen bonding between the enolic hydroxyl and
the amide carbonyl. This form enhances nucleophilicity at the

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

-carbon.

Diagram 1: Tautomeric Equilibrium & Reactive Sites
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Caption: Equilibrium between keto and enol tautomers dictates the nucleophilic character of the

-carbon (C2).

Synthetic Pathways[9][10][11]

Industrial production prioritizes atom economy and yield, typically utilizing the reaction between
2-chloroaniline and diketene. This route avoids the production of alcohol byproducts associated
with ester-based routes.

Protocol: Industrial Synthesis via Diketene

Reaction:

Reagents: 2-Chloroaniline (1.0 eq), Diketene (1.05 eq), Acetic Acid or Toluene (Solvent).

» Conditions: Exothermic reaction; temperature controlled at 30-50°C to prevent
polymerization of diketene.

o Catalysis: Often catalyzed by tertiary amines (e.g., triethylamine) to accelerate nucleophilic
attack.

» Workup: Cooling induces crystallization. The product is filtered, washed with cold solvent,
and dried.
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Diagram 2: Synthetic Flow[8]
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Caption: The nucleophilic amine attacks the carbonyl of diketene, leading to ring opening and
formation of the acetoacetamide.

Reactivity & Mechanisms[12]
Azo Coupling (Pigment Synthesis)

The primary application of AAOCA is as a coupling component for Hansa Yellow pigments. The
methylene group is highly acidic (

) and readily deprotonated to form an enolate, which attacks diazonium salts.
Mechanism:
» Diazotization: An aromatic amine (e.g., 4-chloro-2-nitroaniline) is treated with

to form the diazonium salt (

)[1]
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e Coupling: AAOCA is dissolved in dilute NaOH (forming the enolate) and reacted with the
diazonium salt at controlled pH (typically 4-6).

e Product: An azo compound (Pigment) is formed, often existing in the hydrazone tautomeric
form in the solid state.

Diagram 3: Azo Coupling Mechanism
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Caption: Base-catalyzed formation of the enolate allows attack on the electrophilic diazonium
species.

Heterocycle Formation (Pharma Scaffolds)

AAOCA serves as a 1,3-dielectrophile equivalent (at the ketone and amide carbonyls) or a
nucleophile (at the

-carbon).

e Pyrazole Synthesis (Knorr Type): Reaction with hydrazines yields 3-methyl-N-(2-
chlorophenyl)-5-pyrazolones. These scaffolds are investigated for anti-inflammatory and
antitumor properties.[2]

 Biginelli-like Reactions: Condensation with aldehydes and urea/thiourea yields
dihydropyrimidinones.

Applications
Organic Pigments
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AAOCA is the coupling component for several commercially vital pigments:

e Pigment Yellow 3 (Hansa Yellow 10G): Coupling with 4-chloro-2-nitroaniline. Used in air-
drying paints and latex emulsions.

e Pigment Yellow 63: Coupling with 3,3'-dichlorobenzidine (less common due to benzidine
toxicity concerns, but structurally relevant).

Pharmaceutical Intermediates

» Fungicides: Derivatives of AAOCA are explored for agricultural antifungal activity.
e Antitumor Agents: Pyrazole derivatives synthesized from AAOCA have shown

against specific cancer cell lines in preclinical screenings [1].

Safety & Handling (MSDS Summary)

Hazard Classification:

o Acute Toxicity: Harmful if swallowed (H302).[3]

e [Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[3]

e Sensitization: Potential skin sensitizer.[4]

Handling Protocol:

o PPE: Nitrile gloves, safety goggles, and N95/P100 dust mask are mandatory.

e Storage: Store in a cool, dry place away from strong oxidizers.

o Spill: Sweep up to avoid dust generation. Do not flush into surface water (Aquatic Chronic 3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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